Cas no 827310-39-4 (Piperazine, 1-[bis(4-fluorophenyl)methyl]-4-(chloroacetyl)-)

• Product Name: Piperazine, 1-[bis(4-fluorophenyl)methyl]-4-(chloroacetyl)-
• CAS No: 827310-39-4
• MF: C₁₉H₁₉ClF₂N₂O
• MW: 364.816770792007
• CID: 685172
• PubChem ID: 17312857
• Update Time: 2025-04-19

Piperazine, 1-[bis(4-fluorophenyl)methyl]-4-(chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[bis(4-fluorophenyl)methyl]-4-(chloroacetyl)-
• 1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-2-chloroethanone
• DTXSID00589502
• SCHEMBL5446443
• AKOS003656969
• 1-{4-[BIS(4-FLUOROPHENYL)METHYL]PIPERAZINO}-2-CHLORO-1-ETHANONE
• 1-{4-[Bis(4-fluorophenyl)methyl]piperazin-1-yl}-2-chloroethan-1-one
• 827310-39-4

• Inchi： 1S/C19H19ClF2N2O/c20-13-18(25)23-9-11-24(12-10-23)19(14-1-5-16(21)6-2-14)15-3-7-17(22)8-4-15/h1-8,19H,9-13H2
• InChI Key： QUTHTXQRYNQVPI-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)C(C1C=CC(=CC=1)F)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 364.1153973g/mol
• Monoisotopic Mass: 364.1153973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6Ų